74-97-5

Bromochloromethane

In Stock

• CAS RN:
• 74-97-5

• Formula:
• CH2BrCl

• InChI:
• InChI=1S/CH2BrCl/c2-1-3/h1H2

• InChIKey:
• JPOXNPPZZKNXOV-UHFFFAOYSA-N

• Bromochloromethane is a by-product of disinfection of water by chlorination. It has potential antimethanogenic activity and reduces rumen methane production in dairy goats.
  Bromochloromethane appears as a clear colorless liquid with a sweet chloroform-like odor. Denser than water (density 1.991 g / cm3) and insoluble in water. Hence sinks in water. Boiling point 68°C. Vapors may cause illness if inhaled. Nonflammable. When exposed to high temperatures may emit toxic fumes. Used as a fire extinguishing agent.
  Bromochloromethane is a halomethane that is chloromethane in which one of the hydrogens has been replaced by a bromine atom.
  

3-Cyanobenzyl alcohol

In Stock

• CAS RN:
• 874-97-5

• Formula:
• C8H7NO

• InChI:
• InChI=1S/C8H7NO/c9-5-7-2-1-3-8(4-7)6-10/h1-4,10H,6H2

• InChIKey:
• PCOFIIVWHXIDGT-UHFFFAOYSA-N

• 3-Cyanobenzyl alcohol is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 5474-97-5

• Formula:
• C17H14N2O4

• InChI:
• InChI=1S/C17H14N2O4/c1-23-14-9-5-4-8-13(14)18-15(20)10-19-16(21)11-6-2-3-7-12(11)17(19)22/h2-9H,10H2,1H3,(H,18,20)

• InChIKey:
• CSJDUIDBABIJKA-UHFFFAOYSA-N

• 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H14N2O4 and its molecular weight is 310.30 g/mol. The purity is usually 95%.

Metaproterenol sulfate

In Stock

• CAS RN:
• 5874-97-5

• Formula:
• C22H36N2O10S

• InChI:
• InChI=1S/2C11H17NO3.H2O4S/c2*1-7(2)12-6-11(15)8-3-9(13)5-10(14)4-8;1-5(2,3)4/h2*3-5,7,11-15H,6H2,1-2H3;(H2,1,2,3,4)

• InChIKey:
• IJWHPUWEGCYHMQ-UHFFFAOYSA-N

• Metaproterenol is a β2-adrenergic receptor (β2-AR) agonist with bronchodilator actions. It inhibits TGF-α-induced hepatocyte DNA synthesis and proliferation in vitro (IC50 = 15 nM), an effect that is reversed by the β2-AR antagonist butoxamine but not the β1-AR antagonist metoprolol. Metaproterenol dose-dependently relaxes lung strips and increases heart rate and inotropy of right atria and left atria, respectively, isolated from guinea pig (pD2s = 6.4, 7.08, and 6.61, respectively). Formulations containing metaproterenol were previously used as long-acting bronchodilators for the treatment of asthma.
  Metaproterenol Sulfate is the sulfate salt form of metaproterenol, a short-acting and selective sympathomimetic beta-receptor agonist with bronchodilator activity. Metaproterenol sulfate binds beta-2 adrenergic receptors in bronchial smooth muscle and stimulates intracel...

5-Decyn-1-ol

In Stock

• CAS RN:
• 68274-97-5

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h11H,2-4,7-10H2,1H3

• InChIKey:
• RNTNGQCWAKHVKO-UHFFFAOYSA-N

• 5-Decyn-1-ol is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.

4-Methyl-9h-pyrido[2,3-b]indole

Usually In Stock

• CAS RN:
• 13174-97-5

• Formula:
• C12H10N2

• InChI:
• InChI=1S/C12H10N2/c1-8-6-7-13-12-11(8)9-4-2-3-5-10(9)14-12/h2-7H,1H3,(H,13,14)

• InChIKey:
• MIOULEPPXLEANT-UHFFFAOYSA-N

• 4-Methyl-9h-pyrido[2,3-b]indole, also known as 4-Methyl-9h-pyrido[2,3-b]indole, is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

4-[2-Amino-4-(trifluoromethyl)phenoxy]benzonitrile

Usually In Stock

• CAS RN:
• 42874-97-5

• Formula:
• C14H9F3N2O

• InChI:
• InChI=1S/C14H9F3N2O/c15-14(16,17)10-3-6-13(12(19)7-10)20-11-4-1-9(8-18)2-5-11/h1-7H,19H2

• InChIKey:
• GGDVOMIBNSCJAL-UHFFFAOYSA-N

• 4-[2-Amino-4-(trifluoromethyl)phenoxy]benzonitrile is a useful research compound. Its molecular formula is C14H9F3N2O and its molecular weight is 278.23 g/mol. The purity is usually 95%.

4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid

In Stock

• CAS RN:
• 115974-97-5

• Formula:
• C11H10O4

• 4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]benzoic acid is a useful research compound. Its molecular formula is C11H10O4 and its molecular weight is 206.2. The purity is usually 95%.

(Z)-N-(3-allyl-4-(p-tolyl)thiazol-2(3H)-ylidene)-2-methylaniline

Usually In Stock

• CAS RN:
• 301674-97-5

• Formula:
• C20H20N2S

• InChI:
• InChI=1S/C20H20N2S/c1-4-13-22-19(17-11-9-15(2)10-12-17)14-23-20(22)21-18-8-6-5-7-16(18)3/h4-12,14H,1,13H2,2-3H3

• InChIKey:
• PYBFSRWDFCOWIE-MRCUWXFGSA-N

• (Z)-N-(3-allyl-4-(p-tolyl)thiazol-2(3H)-ylidene)-2-methylaniline is a useful research compound. Its molecular formula is C20H20N2S and its molecular weight is 320.45. The purity is usually 95%.

3-{4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide

In Stock

• CAS RN:
• 380474-97-5

• Formula:
• C25H20ClN3O6

• InChI:
• InChI=1S/C25H20ClN3O6/c1-33-23-13-20(29(31)32)8-9-21(23)28-25(30)18(14-27)11-17-5-10-22(24(12-17)34-2)35-15-16-3-6-19(26)7-4-16/h3-13H,15H2,1-2H3,(H,28,30)

• InChIKey:
• UJHJTMNUYJVQRO-UHFFFAOYSA-N

• 3-{4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl}-2-cyano-N-(2-methoxy-4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H20ClN3O6 and its molecular weight is 493.9. The purity is usually 95%.

1-(Tert-butoxycarbonyl)-4-oxopiperidine-3-carboxylic acid

In Stock

• CAS RN:
• 885274-97-5

• Formula:
• C11H17NO5

• InChI:
• InChI=1S/C11H17NO5/c1-11(2,3)17-10(16)12-5-4-8(13)7(6-12)9(14)15/h7H,4-6H2,1-3H3,(H,14,15)

• InChIKey:
• RXQOYWPKMIGNRC-UHFFFAOYSA-N

• 1-(Tert-butoxycarbonyl)-4-oxopiperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H17NO5 and its molecular weight is 243.26 g/mol. The purity is usually 95%.

2,5-Dichloro-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898774-97-5

• Formula:
• C18H17Cl2NO

• InChI:
• InChI=1S/C18H17Cl2NO/c19-14-7-8-17(20)16(11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-2,5-8,11H,3-4,9-10,12H2

• InChIKey:
• QMFIZOGWSVFQFT-UHFFFAOYSA-N

• 2,5-Dichloro-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO and its molecular weight is 334.2 g/mol. The purity is usually 95%.

N-(N-(2-(1H-indol-3-yl)ethyl)carbamimidoyl)-4-methoxy-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 869074-97-5

• Formula:
• C19H22N4O3S

• InChI:
• InChI=1S/C19H22N4O3S/c1-13-11-15(7-8-18(13)26-2)27(24,25)23-19(20)21-10-9-14-12-22-17-6-4-3-5-16(14)17/h3-8,11-12,22H,9-10H2,1-2H3,(H3,20,21,23)

• InChIKey:
• KJDRHYRCTPDQOO-UHFFFAOYSA-N

• N-(N-(2-(1H-indol-3-yl)ethyl)carbamimidoyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H22N4O3S and its molecular weight is 386.5 g/mol. The purity is usually 95%.

2,4-Difluoro-3-methoxybenzoic acid

In Stock

• CAS RN:
• 178974-97-5

• Formula:
• C8H6F2O3

• InChI:
• InChI=1S/C8H6F2O3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)

• InChIKey:
• KWLIGHXPUYUTBH-UHFFFAOYSA-N

• 2,4-Difluoro-3-methoxybenzoic acid is a useful research compound. Its molecular formula is C8H6F2O3 and its molecular weight is 188.13 g/mol. The purity is usually 95%.

H-DL-Tyr-DL-Ala-DL-Glu-Gly-DL-xiThr-DL-Phe-DL-xiIle-DL-Ser-DL-Asp-DL-Tyr-DL-Ser-DL-xiIle-DL-Ala-DL-Met-DL-Asp-DL-Lys-DL-xiIle-DL-Arg-DL-Gln-DL-Gln-DL-Asp-DL-Phe-DL-Val-DL-Asn-DL-Trp-DL-Leu-DL-Leu-DL-Ala-DL-Gln-DL-Lys-Gly-DL-Lys-DL-Lys-DL-Ser-DL-Asp-DL-Trp-DL-Lys-DL-His-DL-Asn-OH

In Stock

• CAS RN:
• 725474-97-5

• Formula:
• C210H316N56O61S

• InChI:
• InChI=1S/C210H316N56O61S/c1-18-107(10)169(266-203(320)155(102-269)260-190(307)141(85-117-58-62-122(272)63-59-117)247-197(314)150(93-166(286)287)255-202(319)154(101-268)261-207(324)171(109(12)20-3)265-200(317)143(84-115-44-25-22-26-45-115)256-208(325)172(113(16)270)262-162(279)99-229-178(295)134(67-71-163(280)281)235-173(290)110(13)231-176(293)125(216)82-116-56-60-121(271)61-57-116)205(322)233-112(15)175(292)237-138(72-79-328-17)186(303)253-148(91-164(282)283)195(312)241-132(54-35-40-77-215)187(304)264-170(108(11)19-2)206(323)244-133(55-41-78-225-210(222)223)180(297)242-136(65-69-157(218)274)184(301)243-137(66-70-158(219)275)185(302)252-149(92-165(284)285)196(313)248-142(83-114-42-23-21-24-43-114)199(316)263-168(106(8)9)204(321)257-147(89-159(220)276)194(311)249-145(87-119-96-227-127-49-30-28-47-124(119)127)192(309)246-140(81-105(6)7)189(306)245-139(80-104(4)5)188(305)232-111(14)174(291)236-135(64-68-156(217)273)183(300)238-128(50-31-36-73-211)177(294)228-98-161(278)234-129(51-32-37-74-212)179(296)239-131(53-34-39-76-214)182(299)259-153(100-267)201(318)254-151(94-167(288)289)198(315)250-144(86-118-95-226-126-48-29-27-46-123(118)126)191(308)240-130(52-33-38-75-213)181(298)251-146(88-120-97-224-103-230-120)193(310)258-152(209(326)327)90-160(221)277/h21-30,42-49,56-63,95-97,103-113,125,128-155,168-172,226-227,267-272H,18-20,31-41,50-55,64-94,98-102,211-216H2,1-17H3,(H2,217,273)(H2,218,274)(H2,219,275)(H2,220,276)(H2,221,277)(H,224,230)(H,228,294)(H,229,295)(H,231,293)(H,232,305)(H,233,322)(H,234,278)(H,235,290)(H,236,291)(H,237,292)(H,238,300)(H,239,296)(H,240,308)(H,241,312)(H,242,297)(H,243,301)(H,244,323)(H,245,306)(H,246,309)(H,247,314)(H,248,313)(H,249,311)(H,250,315)(H,251,298)(H,252,302)(H,253,303)(H,254,318)(H,255,319)(H,256,325)(H,257,321)(H,258,310)(H,259,299)(H,260,307)(H,261,324)(H,262,279)(H,263,316)(H,264,304)(H,265,317)(H,266,320)(H,280,281)(H,282,283)(H,284,285)(H,286,287)(H,288,289)(H,326,327)(H4,222,223,225)

• Endogenous truncated form of the incretin hormone GIP. More potent at stimulating glucose-dependent insulin secretion from rat pancreatic β-cells than GIP.

4-(2-Chloro-4-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid

Usually In Stock

• CAS RN:
• 2248274-97-5

• Formula:
• C10H8ClFN2O3

• InChI:
• InChI=1S/C10H8ClFN2O3/c11-7-3-5(12)1-2-6(7)10(8(15)16)4-13-9(17)14-10/h1-3H,4H2,(H,15,16)(H2,13,14,17)

• InChIKey:
• FWAUQUCXTDQLBI-UHFFFAOYSA-N

• 4-(2-Chloro-4-fluorophenyl)-2-oxoimidazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C10H8ClFN2O3 and its molecular weight is 258.63. The purity is usually 95%.

4-(3,4,5-Trifluorophenyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 1263774-97-5

• Formula:
• C10H8F3NO

• InChI:
• InChI=1S/C10H8F3NO/c11-7-1-5(2-8(12)10(7)13)6-3-9(15)14-4-6/h1-2,6H,3-4H2,(H,14,15)

• InChIKey:
• BWUUWAXTSJRLLP-UHFFFAOYSA-N

• 4-(3,4,5-Trifluorophenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C10H8F3NO and its molecular weight is 215.17 g/mol. The purity is usually 95%.

5-Fluoro-2-(4-thiophen-3-ylpiperidin-1-yl)pyrimidine

Usually In Stock

• CAS RN:
• 2379974-97-5

• Formula:
• C13H14FN3S

• InChI:
• InChI=1S/C13H14FN3S/c14-12-7-15-13(16-8-12)17-4-1-10(2-5-17)11-3-6-18-9-11/h3,6-10H,1-2,4-5H2

• InChIKey:
• CKNVQDPOKCZCKZ-UHFFFAOYSA-N

• 5-Fluoro-2-(4-thiophen-3-ylpiperidin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C13H14FN3S and its molecular weight is 263.33. The purity is usually 95%.